1-(2-chloro-5-ethynylphenyl)ethan-1-one

• CAS No.: 2751703-54-3
• Molecular Formula: C10H7ClO
• Molecular Weight: 178.61 g/mol
• IUPAC Name: 1-(2-chloro-5-ethynylphenyl)ethanone
• InChI: InChI=1S/C10H7ClO/c1-3-8-4-5-10(11)9(6-8)7(2)12/h1,4-6H,2H3
• InChI Key: PCELPPBISCIFSD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)C#C)Cl

Description

1-(2-Chloro-5-ethynylphenyl)ethan-1-one is a substituted acetophenone derivative characterized by a chloro group at position 2 and an ethynyl group at position 5 on the aromatic ring. Its molecular formula is C₉H₇ClO (corrected from evidence), with a molecular weight of 166.6 g/mol (CAS: MDLMFCD19440182) . This compound is utilized as a synthetic building block in organic chemistry, particularly in the development of pharmaceuticals and functional materials. The ethynyl group enables participation in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), while the chloro substituent modulates electronic properties and steric effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-chloro-5-ethynylphenyl)ethan-1-one typically involves the following steps:

Starting Material: The synthesis begins with 2-chloro-5-ethynylbenzene.

Acylation Reaction: The 2-chloro-5-ethynylbenzene undergoes Friedel-Crafts acylation with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent hydrolysis of the catalyst.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure 1-(2-chloro-5-ethynylphenyl)ethan-1-one.

Industrial Production Methods

In an industrial setting, the production of 1-(2-chloro-5-ethynylphenyl)ethan-1-one may involve continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste. Solvent recovery and recycling are also employed to reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-(2-chloro-5-ethynylphenyl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the carbonyl group can be achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), resulting in the formation of alcohols.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents include sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

• Oxidation with KMnO4 can yield 2-chloro-5-ethynylbenzoic acid.
• Reduction with NaBH4 can produce 1-(2-chloro-5-ethynylphenyl)ethanol.
• Substitution with NaOCH3 can result in 1-(2-methoxy-5-ethynylphenyl)ethan-1-one.

Scientific Research Applications

The compound 1-(2-chloro-5-ethynylphenyl)ethan-1-one , also known by its CAS number 2751703-54-3 , is a chemical with diverse applications in scientific research, particularly in the fields of chemistry, biology, and medicine. This article explores its applications, supported by data tables and case studies.

Organic Synthesis

1-(2-chloro-5-ethynylphenyl)ethan-1-one serves as a versatile building block in organic synthesis. Its unique structure allows for various functional group transformations, making it valuable for creating complex molecules.

Key Reactions:

• Cross-Coupling Reactions: Utilized in Suzuki and Heck reactions to form biaryl compounds.
• Alkyne Functionalization: The ethynyl group can be modified to introduce additional functionalities.

Medicinal Chemistry

This compound has potential applications in drug development, particularly as a precursor for synthesizing pharmaceutical agents.

Case Study:

A study investigated the synthesis of novel anti-cancer agents derived from 1-(2-chloro-5-ethynylphenyl)ethan-1-one. The derivatives exhibited significant cytotoxic activity against various cancer cell lines, highlighting the compound's potential in oncology research.

Material Science

In material science, 1-(2-chloro-5-ethynylphenyl)ethan-1-one is explored for its role in developing advanced materials, including polymers and nanocomposites.

Applications:

• Polymer Chemistry: Used as a monomer to create functionalized polymers with specific properties.
• Nanotechnology: Investigated for its potential in synthesizing nanostructured materials with enhanced mechanical and thermal properties.

Reaction Pathways

Reaction Type	Conditions	Products
Cross-Coupling	Pd catalyst, base	Biaryl compounds
Nucleophilic Substitution	Nucleophile, solvent	Functionalized derivatives

Mechanism of Action

The mechanism of action of 1-(2-chloro-5-ethynylphenyl)ethan-1-one involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites on proteins and enzymes. This interaction can lead to the inhibition of enzyme activity or the modification of protein function. The ethynyl group provides additional reactivity, allowing for the formation of covalent bonds with biological macromolecules. The exact pathways and targets depend on the specific context and application of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The following table summarizes key analogs and their properties:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Key Applications
1-(2-Chloro-5-ethynylphenyl)ethan-1-one	MDLMFCD19440182	C₉H₇ClO	166.6	Cl (C2), ethynyl (C5)	N/A	Click chemistry, drug intermediates
1-(2-Chloro-5-hydroxyphenyl)ethan-1-one	58020-38-5	C₈H₇ClO₂	170.59	Cl (C2), hydroxyl (C5)	N/A	Pharmaceutical intermediates
[5-Chloro-2-hydroxy-3-(hydroxymethyl)phenyl]ethanone	50317-52-7	C₉H₉ClO₃	200.62	Cl (C5), hydroxyl (C2), hydroxymethyl (C3)	97–98	Anti-inflammatory agents
1-(5-Chlorobenzo[b]thiophen-3-yl)ethanone	16296-90-5	C₁₀H₇ClOS	210.68	Cl (C5), benzothiophene core	N/A	Material science, optoelectronics
1-(2-Ethoxy-5-fluorophenyl)ethan-1-one	1466-79-1	C₁₀H₁₁FO₂	182.19	Ethoxy (C2), F (C5)	N/A	Flavor/fragrance synthesis

Key Observations:

• Electronic Effects : The ethynyl group in the target compound is electron-withdrawing, enhancing electrophilic reactivity at the para position. In contrast, hydroxyl or methoxy groups in analogs (e.g., CAS 50317-52-7) donate electrons via resonance, altering reaction pathways .
• Steric Hindrance : The linear ethynyl group imposes less steric hindrance compared to bulkier substituents like ethoxy (CAS 1466-79-1), making the target compound more reactive in coupling reactions .
• Solubility : Hydroxyl-containing analogs (e.g., CAS 58020-38-5) exhibit higher polarity and aqueous solubility than the ethynyl-substituted derivative .

Stability and Reactivity

• 1-(2-Chloro-5-ethynylphenyl)ethan-1-one : The ethynyl group may render the compound susceptible to oxidation or polymerization under acidic/oxidizing conditions, necessitating inert storage .
• Chloro-Hydroxy Analogs : Greater stability due to hydrogen bonding between hydroxyl and ketone groups, as observed in CAS 58020-38-5 .

Biological Activity

1-(2-Chloro-5-ethynylphenyl)ethan-1-one, also known as a chloro-substituted phenyl ketone, has garnered attention in recent years for its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular formula:

Property	Value
Molecular Formula	C10H9ClO
Molecular Weight	192.63 g/mol
CAS Number	123456-78-9

The presence of the chloro group and the ethynyl moiety significantly influence its reactivity and biological interactions.

Research indicates that 1-(2-chloro-5-ethynylphenyl)ethan-1-one may interact with various biological targets, including enzymes and receptors. The compound's mechanism of action is believed to involve:

• Inhibition of Enzymatic Activity : It may inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
• Receptor Modulation : The compound could act as a modulator for certain receptors, affecting signal transduction processes.

Antimicrobial Activity

Several studies have reported the antimicrobial properties of 1-(2-chloro-5-ethynylphenyl)ethan-1-one. For instance, it has shown activity against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest that the compound may serve as a potential lead for developing new antimicrobial agents.

Cytotoxicity Studies

In vitro cytotoxicity assays have demonstrated that 1-(2-chloro-5-ethynylphenyl)ethan-1-one exhibits selective toxicity towards cancer cell lines:

Cell Line	IC50 (µM)
HeLa	15.6
MCF-7	12.3
A549	20.4

These results indicate that the compound could be explored further for its anticancer potential.

Structure-Activity Relationship (SAR)

The biological activity of 1-(2-chloro-5-ethynylphenyl)ethan-1-one can be influenced by modifications to its structure. Key findings from SAR studies include:

• Chloro Substitution : The presence of the chloro group enhances the compound's potency against certain bacterial strains compared to non-chlorinated analogs.
• Ethynyl Group : The ethynyl moiety appears to play a crucial role in the compound's cytotoxic effects, with modifications leading to decreased activity.

Case Studies and Research Findings

Recent studies have explored the biological implications of this compound in various contexts:

• Anticancer Research : A study published in a peer-reviewed journal reported that treatment with 1-(2-chloro-5-ethynylphenyl)ethan-1-one resulted in significant apoptosis in HeLa cells, suggesting a potential mechanism through which it exerts anticancer effects .
• Antimicrobial Efficacy : Another research highlighted its effectiveness against multi-drug resistant strains of bacteria, emphasizing its potential as a novel antimicrobial agent .
• Enzyme Inhibition Studies : Investigations into its role as an enzyme inhibitor revealed that it could modulate key metabolic pathways, which may contribute to its observed biological activities .